Cas no 2253629-74-0 ([(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl]methanol;hydrochloride)

• Product Name: [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl]methanol;hydrochloride
• CAS No: 2253629-74-0
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5801235
• PubChem ID: 137935849
• Update Time: 2025-06-18

[(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6499502
• [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl]methanol;hydrochloride
• ((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol hydrochloride
• 2253629-74-0
• 2307487-43-8
• rac-[(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptan-2-yl]methanol hydrochloride

• Inchi： 1S/C8H15NO.ClH/c9-8-3-5-1-6(8)2-7(5)4-10;/h5-8,10H,1-4,9H2;1H/t5-,6-,7+,8-;/m1./s1
• InChI Key： MDMDEKCVTBLHEN-HZIXLPQISA-N
• SMILES： Cl.OC[C@@H]1C[C@@H]2[C@@H](C[C@H]1C2)N

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl]methanol;hydrochloride

Introduction to [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl)methanol;hydrochloride (CAS No. 2253629-74-0)

Compound with the chemical name [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl)methanol;hydrochloride and the CAS number CAS No. 2253629-74-0 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry and drug development.

The molecular structure of [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl)methanol;hydrochloride features a bicyclic framework that contributes to its distinct pharmacological profile. The presence of multiple stereocenters, specifically at the 1st, 2nd, 4th, and 5th positions, imparts high enantiomeric purity and specificity, which are critical factors in the design of effective therapeutic agents.

In recent years, there has been a growing interest in the development of novel scaffolds that can interact with biological targets in a highly selective manner. The bicyclo[2.2.1]heptane core is particularly noteworthy as it mimics natural product motifs found in various bioactive compounds. This structural motif has been explored in numerous drug discovery programs due to its ability to facilitate favorable interactions with biological receptors.

The hydrochloride salt form of [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl)methanol;hydrochloride enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. Solubility is a crucial parameter in drug development as it directly impacts bioavailability and therapeutic efficacy.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new drugs targeting various diseases. For instance, research has indicated that the structural features of [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl)methanol;hydrochloride may be exploited to develop treatments for neurological disorders characterized by abnormal protein folding and aggregation.

The stereochemistry of the compound plays a pivotal role in its pharmacological activity. The specific arrangement of substituents around the stereocenters influences how the molecule interacts with biological targets such as enzymes and receptors. This high degree of stereoselectivity is essential for ensuring that the compound exerts the desired therapeutic effect while minimizing off-target effects.

In addition to its potential applications in drug development, [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl)methanol;hydrochloride has also been investigated for its role in chemical synthesis and as a building block for more complex molecules. The availability of this compound provides researchers with a valuable tool for exploring new synthetic pathways and developing novel pharmacophores.

The hydrochloride salt form offers several advantages over the free base form of the compound. The addition of a hydrochloride counterion increases the compound's solubility in water-based solvents, which is beneficial for both in vitro and in vivo studies. Furthermore, the salt form enhances stability during storage and transportation, ensuring that the compound remains viable for extended periods.

The synthesis of [(1R,2R,4R,5R)-5-Amino-2-bicyclo[2.2.1]heptanyl)methanol;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to streamline the process and improve scalability for industrial production.

Ongoing research continues to uncover new applications and therapeutic potentials for this compound. Its unique structural features make it a promising candidate for further exploration in various areas of medicinal chemistry and drug discovery.